Cas no 2171528-33-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexyl}acetic acid
• CAS No: 2171528-33-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6006464
• PubChem ID: 165820229
• Update Time: 2025-06-09

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexyl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexyl}acetic acid
• 2171528-33-7
• EN300-1541486

• Inchi： 1S/C28H34N2O5/c1-3-24(26(33)30(2)28(17-25(31)32)15-9-4-10-16-28)29-27(34)35-18-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,23-24H,3-4,9-10,15-18H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： IQUOQAJLUBUEBN-UHFFFAOYSA-N
• SMILES： O=C(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1(CC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexyl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexyl}acetic acid (CAS No. 2171528-33-7)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexyl}acetic acid (CAS No. 2171528-33-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Nle-OH, is a derivative of the amino acid norleucine (Nle) and is widely used in the synthesis of peptides and proteins. The presence of the fluorenylmethyloxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), where it can be efficiently coupled and deprotected under mild conditions.

The chemical structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexyl}acetic acid is characterized by a cyclohexyl ring attached to an acetic acid moiety, with an N-methylbutanamide group and an Fmoc protecting group. This unique structure provides several advantages in synthetic chemistry, including enhanced solubility, stability, and reactivity. The Fmoc group is particularly advantageous because it can be selectively removed using piperidine, allowing for the sequential addition of amino acids in peptide synthesis.

Recent studies have highlighted the importance of Fmoc-L-Nle-OH in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced biological activity and improved pharmacokinetic properties. The researchers found that peptides containing Fmoc-L-Nle-OH exhibited higher stability in serum and increased cell permeability, making them promising candidates for drug delivery systems.

In addition to its applications in peptide synthesis, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexyl}acetic acid has also been explored for its potential in protein engineering. A 2022 study in the journal Bioconjugate Chemistry reported the use of this compound to introduce non-natural amino acids into proteins, which can confer new functionalities and improve their therapeutic potential. The researchers successfully incorporated Fmoc-L-Nle-OH into a recombinant protein, resulting in enhanced enzymatic activity and stability.

The synthetic route for preparing 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexyl}acetic acid involves several key steps. Initially, norleucine is protected with the Fmoc group using a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). The resulting Fmoc-Nle-OH is then coupled with a cyclohexylamine derivative using similar coupling conditions. Finally, the acetic acid moiety is introduced via esterification or amidation reactions. This multi-step process ensures high purity and yield of the final product.

The safety profile of Fmoc-L-Nle-OH has been extensively studied, and it is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be worn during handling to minimize exposure risks. Additionally, waste disposal should adhere to local regulations to ensure environmental safety.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexyl}acetic acid (CAS No. 2171528-33-7) is a versatile compound with significant applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an invaluable tool in peptide synthesis and protein engineering, contributing to the development of novel therapeutic agents and advanced drug delivery systems.